Cas no 1005346-97-3 (2-(2-bromo-5-methoxyphenyl)-N-methylacetamide)

2-(2-Bromo-5-methoxyphenyl)-N-methylacetamide is a brominated aromatic acetamide derivative with potential applications in pharmaceutical and agrochemical research. Its structure features a methoxy group at the 5-position and a bromine substituent at the 2-position of the phenyl ring, enhancing its reactivity in cross-coupling reactions and other synthetic transformations. The N-methylacetamide moiety contributes to its stability and solubility in organic solvents, making it a versatile intermediate for further functionalization. This compound is particularly valuable in medicinal chemistry for the development of bioactive molecules due to its balanced electronic and steric properties. High purity and well-defined structural characteristics ensure reproducibility in research applications.
2-(2-bromo-5-methoxyphenyl)-N-methylacetamide structure
1005346-97-3 structure
Product Name:2-(2-bromo-5-methoxyphenyl)-N-methylacetamide
CAS No:1005346-97-3
MF:C10H12BrNO2
MW:258.111782073975
CID:3160807
PubChem ID:66545292
Update Time:2025-05-24

2-(2-bromo-5-methoxyphenyl)-N-methylacetamide Chemical and Physical Properties

Names and Identifiers

    • 2-(2-bromo-5-methoxyphenyl)-N-methylacetamide
    • 2-Bromo-5-methoxy-N-methylbenzeneacetamide
    • DTXCID601698533
    • MFCD22375459
    • 696-264-5
    • AKOS015994498
    • 1005346-97-3
    • SS-4362
    • Benzeneacetamide, 2-bromo-5-methoxy-N-methyl-
    • DTXSID801267899
    • A1-64551
    • Inchi: 1S/C10H12BrNO2/c1-12-10(13)6-7-5-8(14-2)3-4-9(7)11/h3-5H,6H2,1-2H3,(H,12,13)
    • InChI Key: CSSDUGGOZLYHIF-UHFFFAOYSA-N
    • SMILES: BrC1=CC=C(C=C1CC(NC)=O)OC

Computed Properties

  • Exact Mass: 257.00514g/mol
  • Monoisotopic Mass: 257.00514g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 199
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 258.11g/mol
  • XLogP3: 1.8
  • Topological Polar Surface Area: 38.3Ų

2-(2-bromo-5-methoxyphenyl)-N-methylacetamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B113765-50mg
2-(2-Bromo-5-methoxyphenyl)-N-methylacetamide
1005346-97-3
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$ 165.00 2022-06-07
TRC
B113765-100mg
2-(2-Bromo-5-methoxyphenyl)-N-methylacetamide
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SS-4362-20MG
2-(2-bromo-5-methoxyphenyl)-N-methylacetamide
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£76.00 2023-04-19
Key Organics Ltd
SS-4362-0.5G
2-(2-bromo-5-methoxyphenyl)-N-methylacetamide
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2-(2-bromo-5-methoxyphenyl)-N-methylacetamide
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A2B Chem LLC
AI86600-1mg
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2-(2-bromo-5-methoxyphenyl)-N-methylacetamide Related Literature

Additional information on 2-(2-bromo-5-methoxyphenyl)-N-methylacetamide

Recent Advances in the Study of 2-(2-bromo-5-methoxyphenyl)-N-methylacetamide (CAS: 1005346-97-3)

2-(2-bromo-5-methoxyphenyl)-N-methylacetamide (CAS: 1005346-97-3) is a chemical compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights into its role in drug development. This research brief aims to summarize the latest findings related to this compound, highlighting its significance in current biomedical research.

The compound, often referred to by its CAS number 1005346-97-3, has been investigated for its structural and functional characteristics. Its molecular structure, featuring a bromo-methoxyphenyl group and an N-methylacetamide moiety, suggests potential interactions with biological targets, such as enzymes or receptors. Recent synthetic approaches have optimized the yield and purity of 2-(2-bromo-5-methoxyphenyl)-N-methylacetamide, enabling more detailed pharmacological evaluations.

Pharmacological studies have revealed that 2-(2-bromo-5-methoxyphenyl)-N-methylacetamide exhibits promising activity in modulating specific biochemical pathways. For instance, preliminary in vitro assays indicate its potential as an inhibitor of certain kinases involved in inflammatory and oncogenic processes. These findings are supported by molecular docking simulations, which predict strong binding affinities to target proteins. Such properties make this compound a candidate for further development in therapeutic areas like oncology and immunology.

In addition to its pharmacological potential, recent research has explored the safety and toxicity profiles of 2-(2-bromo-5-methoxyphenyl)-N-methylacetamide. Early-stage toxicological assessments in cell cultures and animal models have shown acceptable tolerability at therapeutic doses, though further studies are needed to confirm these results. The compound's metabolic stability and pharmacokinetic properties are also under investigation, with initial data suggesting favorable absorption and distribution characteristics.

Looking ahead, the continued exploration of 2-(2-bromo-5-methoxyphenyl)-N-methylacetamide holds promise for advancing drug discovery efforts. Future research directions may include structure-activity relationship (SAR) studies to optimize its efficacy and selectivity, as well as preclinical trials to evaluate its therapeutic potential in disease models. Collaborative efforts between academic and industrial researchers will be crucial in translating these findings into clinical applications.

In conclusion, 2-(2-bromo-5-methoxyphenyl)-N-methylacetamide (CAS: 1005346-97-3) represents a compelling subject of study in the field of chemical biology and medicinal chemistry. Its unique structural features and promising pharmacological properties underscore its potential as a lead compound for drug development. As research progresses, this compound may contribute to the discovery of novel therapeutics for challenging medical conditions.

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